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Compound of Interest

4-(1-Aminoethyl)benzoic acid
Compound Name:
hydrochloride

cat. No.: B1522607

An In-depth Technical Guide to the Safe Handling of 4-(1-Aminoethyl)benzoic acid
hydrochloride

This guide provides comprehensive safety information for 4-(1-Aminoethyl)benzoic acid
hydrochloride, tailored for researchers, scientists, and drug development professionals. The
following sections detail the hazards, handling procedures, and emergency responses
associated with this compound, ensuring a self-validating system of laboratory safety.

Hazard Identification and Classification

4-(1-Aminoethyl)benzoic acid hydrochloride is classified under the Globally Harmonized
System (GHS) as a skin sensitizer.[1] Understanding this classification is paramount for
implementing appropriate safety measures.

o GHS Classification: Skin sensitization, Category 1.[1]
» Signal Word: Warning.[1]
e Hazard Statement: H317 - May cause an allergic skin reaction.[1]

The primary hazard associated with this compound is its potential to elicit an allergic skin
reaction upon contact. It is crucial to prevent skin exposure to mitigate this risk.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1522607?utm_src=pdf-interest
https://www.benchchem.com/product/b1522607?utm_src=pdf-body
https://www.benchchem.com/product/b1522607?utm_src=pdf-body
https://www.benchchem.com/product/b1522607?utm_src=pdf-body
https://www.benchchem.com/product/b1522607?utm_src=pdf-body
https://www.benchchem.com/product/b1522607?utm_src=pdf-body
https://www.echemi.com/sds/4-1-amino-ethyl-benzoic-acid-hydrochloride-pd180628103294.html
https://www.echemi.com/sds/4-1-amino-ethyl-benzoic-acid-hydrochloride-pd180628103294.html
https://www.echemi.com/sds/4-1-amino-ethyl-benzoic-acid-hydrochloride-pd180628103294.html
https://www.echemi.com/sds/4-1-amino-ethyl-benzoic-acid-hydrochloride-pd180628103294.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1522607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Precautionary Statements

The following precautionary statements are mandated by the GHS classification and are
essential for safe handling:[1]

» Prevention:
o P261: Avoid breathing dust/fume/gas/mist/vapours/spray.
o P272: Contaminated work clothing should not be allowed out of the workplace.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e Response:
o P302+P352: IF ON SKIN: Wash with plenty of water.
o P333+P317: If skin irritation or rash occurs: Get medical help.
o P362+P364: Take off contaminated clothing and wash it before reuse.
e Disposal:

o P501: Dispose of contents/container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.

Physical and Chemical Properties

While extensive data is not available in the provided resources, the following information is
pertinent for handling and storage.
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Property Data

Physical State Data not available.
Color Data not available.
Odor Data not available.
Melting/Freezing Point Data not available.
Boiling Point Data not available.

Table 1: Physical and Chemical Properties.

Safe Handling and Storage Protocols

Adherence to proper handling and storage protocols is the primary mechanism for preventing
exposure and ensuring laboratory safety.

Handling

o Ventilation: Always handle 4-(1-Aminoethyl)benzoic acid hydrochloride in a well-
ventilated area, such as a chemical fume hood, to avoid inhalation of any dust or aerosols.[1]

o Personal Protective Equipment (PPE):
o Gloves: Wear appropriate chemical-resistant gloves.[1]
o Clothing: Wear protective clothing to prevent skin contact.[1]
o Eye/Face Protection: Use safety goggles or a face shield to protect against splashes.[1]

» Hygiene: Avoid contact with skin and eyes.[1] Wash hands thoroughly after handling.

Storage

o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

o Incompatibilities: No specific incompatibility data is available.[1] However, as a general
precaution, store away from strong oxidizing agents.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1522607?utm_src=pdf-body
https://www.echemi.com/sds/4-1-amino-ethyl-benzoic-acid-hydrochloride-pd180628103294.html
https://www.echemi.com/sds/4-1-amino-ethyl-benzoic-acid-hydrochloride-pd180628103294.html
https://www.echemi.com/sds/4-1-amino-ethyl-benzoic-acid-hydrochloride-pd180628103294.html
https://www.echemi.com/sds/4-1-amino-ethyl-benzoic-acid-hydrochloride-pd180628103294.html
https://www.echemi.com/sds/4-1-amino-ethyl-benzoic-acid-hydrochloride-pd180628103294.html
https://www.echemi.com/sds/4-1-amino-ethyl-benzoic-acid-hydrochloride-pd180628103294.html
https://www.echemi.com/sds/4-1-amino-ethyl-benzoic-acid-hydrochloride-pd180628103294.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1522607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

First-Aid and Emergency Procedures

In the event of accidental exposure, immediate and appropriate first-aid measures are critical.

Exposure Response Workflow
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Caption: Workflow for responding to accidental exposure.

Step-by-Step First-Aid Measures

« If Inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration and seek immediate medical attention.[1]
Do not use mouth-to-mouth resuscitation if the substance was ingested or inhaled.[1]
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e Following Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with soap and plenty of water. Consult a doctor if irritation or a rash develops.[1]

o Following Eye Contact: Rinse the eyes with pure water for at least 15 minutes.[1]

e Following Ingestion: Rinse the mouth with water.[1]

Fire-Fighting and Accidental Release Measures
Fire-Fighting
» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire.[1]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus if
necessary.[1]

Accidental Release

e Personal Precautions: Use personal protective equipment and avoid dust formation.[1]

e Environmental Precautions: Prevent the substance from entering drains or waterways if it is
safe to do so.[1]

o Containment and Cleanup: Collect the spilled material and arrange for its disposal in
accordance with local regulations.[1]

Toxicological and Ecological Information

There is currently no available data on the acute toxicity (oral, dermal, inhalation), skin
corrosion/irritation, serious eye damagel/irritation, respiratory sensitization, germ cell
mutagenicity, carcinogenicity, or reproductive toxicity of 4-(1-Aminoethyl)benzoic acid
hydrochloride.[1] Similarly, there is no information available regarding its ecological impact.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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